Cas no 1229236-83-2 ((4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met)

(4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)methanone is a structurally complex heterocyclic compound featuring a fused imidazopyridazine core with chloro, fluoro, and morpholinomethyl substituents. Its design incorporates multiple functional groups, enhancing its potential as a versatile intermediate in medicinal chemistry and drug discovery. The presence of halogen atoms and a morpholine moiety suggests improved binding affinity and pharmacokinetic properties, making it valuable for targeting specific biological pathways. The compound's stability and synthetic accessibility further support its utility in developing novel therapeutic agents, particularly in oncology or CNS disorders. Its distinct scaffold offers opportunities for further derivatization to optimize bioactivity.

(4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met structure

1229236-83-2 structure

Product Name:(4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met

CAS No:1229236-83-2

MF:C₁₉H₁₇Cl₂FN₄O₂

MW:423.268285512924

MDL:MFCD23135464

CID:1023830

PubChem ID:56954584

Update Time:2025-10-18

(4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met Chemical and Physical Properties

Names and Identifiers

- (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)imidazo[1,2-b]pyridazin-3-yl)methanone
- (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)methanone
- (4-chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholino-methyl)imidazo[1,2-b]pyridazin-3-yl)methanone
- AK102352
- ANW-62204
- CTK8B9206
- KB-208026
- (4-chloro-2-fluorophenyl)-[6-chloro-2-methyl-8-(morpholin-4-ylmethyl)imidazo[1,2-b]pyridazin-3-yl]methanone
- WXZUHCAKLKTCGB-UHFFFAOYSA-N
- 4423AA
- SY060733
- AX8233891
- 6-Chloro-3-(4-chloro-2-fluorobenzoyl)-2-methyl-8-(morpholinomethyl)i
- CID 56954584
- (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met
- (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)
- 3-[(4-Chloro-2-fluorophenyl)(oxo)methyl]-6-chloro-2-methyl-8-(morpholinomethyl)imidazo[1,2-b]pyridazine
- Methanone, (4-chloro-2-fluorophenyl)[6-chloro-2-methyl-8-(4-morpholinylmethyl)imidazo[1,2-b]pyridazin-3-yl]-
- C71900
- C19H17Cl2FN4O2
- (4-Chloro-2-fluorophenyl){6-chloro-2-methyl-8-[(morpholin-4-yl)methyl]imidazo[1,2-b]pyridazin-3-yl}methanone
- MFCD23135464
- DB-353433
- AKOS016005556
- DTXSID70718948
- CS-0153635
- (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)imidazo[1,2- b]pyridazin-3-yl)methanone
- DS-3816
- SCHEMBL2511766
- 1229236-83-2
- 4-{[6-CHLORO-3-(4-CHLORO-2-FLUOROBENZOYL)-2-METHYLIMIDAZO[1,2-B]PYRIDAZIN-8-YL]METHYL}MORPHOLINE
- MDL： MFCD23135464
- Inchi： 1S/C19H17Cl2FN4O2/c1-11-17(18(27)14-3-2-13(20)9-15(14)22)26-19(23-11)12(8-16(21)24-26)10-25-4-6-28-7-5-25/h2-3,8-9H,4-7,10H2,1H3
- InChI Key： WXZUHCAKLKTCGB-UHFFFAOYSA-N
- SMILES： ClC1C=C(C2=NC(C)=C(C(C3C=CC(=CC=3F)Cl)=O)N2N=1)CN1CCOCC1

Computed Properties

Exact Mass: 422.0712593g/mol
Monoisotopic Mass: 422.0712593g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 568
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.7
XLogP3: 3.6

(4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

(4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met Pricemore >>

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